Cas no 36060-99-8 (1-Naphthalenepropanoic acid methyl ester)

• Product Name: 1-Naphthalenepropanoic acid methyl ester
• CAS No: 36060-99-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD22381364
• CID: 2940457
• PubChem ID: 21713588
• Update Time: 2025-07-20

1-Naphthalenepropanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• F80638
• 1-Naphthalenepropanoic acid methyl ester
• AB91916
• 36060-99-8
• DA-06446
• methyl 3-naphthalen-1-ylpropanoate
• 1-Naphthalenepropanoicacidmethylester
• Methyl 3-(naphthalen-1-yl)propanoate
• SCHEMBL6615856

• MDL： MFCD22381364
• Inchi： 1S/C14H14O2/c1-16-14(15)10-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8H,9-10H2,1H3
• InChI Key： AZYKDLCVKJULJI-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Naphthalenepropanoic acid methyl ester

Introduction to 1-Naphthalenepropanoic acid methyl ester (CAS No. 36060-99-8)

1-Naphthalenepropanoic acid methyl ester, identified by the chemical identifier CAS No. 36060-99-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of naphthalene has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and bioactive molecule development. The compound belongs to a class of molecules that exhibit diverse pharmacological profiles, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-Naphthalenepropanoic acid methyl ester consists of a naphthalene core substituted with a propanoic acid moiety that is further esterified. This configuration imparts specific electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of the aromatic naphthalene ring enhances the compound's lipophilicity, which is often a desirable trait in drug design for improving membrane permeability and bioavailability.

In recent years, there has been growing interest in leveraging structural motifs derived from naphthalene derivatives for the development of new pharmaceuticals. 1-Naphthalenepropanoic acid methyl ester has been explored as a building block in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have utilized this compound to develop potential inhibitors of various enzymes implicated in metabolic disorders and inflammatory pathways. The ester group provides a versatile handle for further functionalization, allowing chemists to modify the molecule's properties to tailor its biological effects.

One of the most compelling aspects of 1-Naphthalenepropanoic acid methyl ester is its role in the synthesis of bioactive compounds that exhibit promising preclinical results. Studies have demonstrated that derivatives of this compound can interact with specific proteins and enzymes, modulating cellular processes at a molecular level. These interactions have been investigated in the context of developing treatments for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The ability to fine-tune the structure of 1-Naphthalenepropanoic acid methyl ester allows for the creation of analogs with improved selectivity and reduced side effects.

The chemical synthesis of 1-Naphthalenepropanoic acid methyl ester involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the Friedel-Crafts acylation or alkylation of naphthalene to introduce a substituent at the desired position, followed by carboxylation and subsequent esterification steps. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

From a pharmacological perspective, 1-Naphthalenepropanoic acid methyl ester has been studied for its potential role as an intermediate in drug discovery programs. Its structural framework allows for modifications that can enhance binding affinity to target proteins, improving therapeutic efficacy. Additionally, the compound's stability under various conditions makes it suitable for formulation into drug delivery systems. Researchers are exploring encapsulation techniques that protect sensitive functional groups while maintaining bioavailability, ensuring that derivatives of 1-Naphthalenepropanoic acid methyl ester can reach their intended biological targets effectively.

The versatility of 1-Naphthalenepropanoic acid methyl ester extends beyond its applications in pharmaceuticals; it also finds utility in materials science and industrial chemistry. The compound's aromatic structure contributes to its stability, making it valuable in the production of specialty polymers and coatings that require resistance to environmental degradation. Furthermore, its reactivity allows for cross-coupling reactions that are pivotal in constructing complex organic molecules used in dyes and agrochemicals.

In conclusion, 1-Naphthalenepropanoic acid methyl ester (CAS No. 36060-99-8) represents a fascinating example of how structural diversity can drive innovation in chemical research. Its unique properties make it a valuable tool for synthesizing bioactive compounds with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to harness its synthetic potential, this compound is poised to remain at the forefront of scientific exploration, contributing to advancements that benefit both industry and medicine.